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Compound of Interest

Compound Name:
4-Hydroxy-2,3-dihydro-1H-indene-

1-carboxylic acid

CAS No.: 1369503-31-0

Cat. No.: B567114

Get Quote

Executive Summary
In medicinal chemistry, the indan-1-carboxylic acid scaffold serves as a critical pharmacophore

for GPR40 agonists (e.g., fasiglifam analogs), melatonin receptor agonists, and amino acid

transport inhibitors.[1] While the C1-carboxylic acid provides the primary electrostatic anchor

(often interacting with Arginine residues), the positioning of the hydroxyl group on the benzene

ring dictates both the hydrophobic vector and the metabolic liability of the molecule.

5-HICA (Linear/Exposed): Mimics the 5-hydroxyindole motif (serotonin/melatonin). The

hydroxyl group is solvent-exposed and sterically accessible, making it a prime target for

rapid Phase II metabolism (glucuronidation).[1]

4-HICA (Bent/Shielded): The hydroxyl group is ortho to the C3a bridgehead. This creates

significant steric hindrance, often improving metabolic stability against UGT enzymes while

altering the substituent vector to access distinct hydrophobic pockets.[1]
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Geometrical Isomerism and Numbering
To understand the steric environment, one must rigorously define the indan numbering system

relative to the ring fusion.

Ring Fusion: The benzene ring is fused at carbons 3a and 7a.

C1 Position: The carboxylic acid is attached at C1 (adjacent to bridgehead C7a).

4-Position: Located on the benzene ring adjacent to bridgehead C3a.

5-Position: Located on the benzene ring, meta to both bridgeheads.

The "Peri" Effect: While C1 and C7 are in a peri-relationship (spatially proximal), C1 and C4 are

distal.[1] However, the critical distinction lies in the environment of the hydroxyl group itself:

4-OH: Flanked by C5-H and the C3a-C3 bond (aliphatic ring fusion). This creates a "cleft"

that restricts rotational freedom of conjugates.[1]

5-OH: Flanked by two aromatic protons (C4-H and C6-H). It projects outward, unhindered by

the aliphatic ring.[1]

Electronic Properties and pKa
Both isomers are phenols with a pKa ~9.5–10.0 (phenol) and ~4.5 (COOH).[1] However, the 4-

OH isomer exhibits a subtle ortho-effect relative to the alkyl ring fusion, often resulting in a

slightly higher logP (more lipophilic) due to the shielding of the polar OH group by the adjacent

methylene bridge (C3).

Synthetic Pathways (Divergent Access)[1]
The primary challenge in working with these scaffolds is that they require fundamentally

different starting materials. The 5-isomer is accessible via standard Friedel-Crafts chemistry,

while the 4-isomer requires a rearrangement strategy to install the oxygen adjacent to the ring

junction.

Workflow Visualization[1]
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Figure 1: Divergent synthetic strategies. The 4-isomer utilizes a rearrangement of

dihydrocoumarin to establish the 4-oxygenation pattern, whereas the 5-isomer is derived from

linear acylation precursors.

Detailed Synthetic Protocols
Protocol A: Synthesis of 4-Hydroxy-1-indanone (Precursor to 4-
HICA)
Rationale: Direct acylation of phenol yields the para product (5- or 6-position). Accessing the 4-

position requires the "dihydrocoumarin trick."

Reagent Setup: Charge a flame-dried flask with dihydrocoumarin (1.0 eq) and AlCl₃ (3.0 eq).

Rearrangement: Heat the neat mixture to 160–170°C for 2 hours. The lactone ring opens

and re-closes via an intramolecular Friedel-Crafts acylation onto the ortho position.

Quench: Cool to 0°C and quench with ice-cold 6M HCl.

Workup: Extract with EtOAc (3x). Wash organic layer with brine, dry over Na₂SO₄.[1]

Purification: Recrystallize from ethanol/water.

Yield: Typically 60–75%.[1]

Validation: 1H NMR shows a doublet-doublet-doublet pattern for the aromatic ring, distinct

from the 1,2,4-substitution pattern of the 5-isomer.

Protocol B: C1-Carboxylation (General for both isomers)
Olefinations: Treat the protected indanone (4- or 5-substituted) with Zn dust and ethyl

bromoacetate (Reformatsky conditions) in refluxing benzene/THF.

Dehydration: Treat the resulting tertiary alcohol with pTsOH in toluene (Dean-Stark trap) to

yield the endocyclic alkene (indenyl ester).

Reduction: Hydrogenate using 10% Pd/C in MeOH (50 psi H₂) to reduce the C1-C2 double

bond.
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Hydrolysis: Saponify the ester using LiOH in THF/H₂O (1:1).

Pharmacological & Medicinal Chemistry
Implications[2][3][4][5]
Structure-Activity Relationship (SAR) Vectors
When designing ligands for receptors like GPR40 or Melatonin MT1/MT2, the vector of the

hydroxyl group is decisive.

Feature
4-Hydroxy-1-
indancarboxylic acid

5-Hydroxy-1-
indancarboxylic acid

Vector Direction

Points "down/back" relative to

the C1-COOH axis. Creates a

compact, globular shape.[1]

Points "out/linear" relative to

the C1-COOH axis. Mimics the

extended shape of serotonin.

Steric Environment

High Steric Hindrance. The OH

is adjacent to the C3

methylene.

Low Steric Hindrance. The OH

is exposed to solvent.

Metabolic Stability

High. Steric bulk hinders UGT

(glucuronosyltransferase)

binding.[1]

Low. Readily glucuronidated

(Phase II clearance).[1]

Receptor Fit
Best for hydrophobic pockets

requiring a "kinked" ligand.[1]

Best for deep, narrow pockets

(e.g., GPCR orthosteric sites).

[1]

Metabolic Decision Tree[1]
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Figure 2: Metabolic stability profile. The 4-position offers a "metabolic shield" effect due to its

proximity to the aliphatic ring system.

Analytical Discrimination
Distinguishing these isomers requires careful analysis of the aromatic region in 1H NMR.

1H NMR Coupling Constants (J values)
5-Hydroxy Isomer (1,2,4-trisubstituted benzene pattern):

H4: Appears as a doublet (J ~8 Hz) or singlet depending on resolution (meta-coupling to

H6 is small, ~2 Hz).[1] Crucially, H4 is adjacent to the aliphatic ring.[1]

H6: Doublet of doublets (ortho to H7, meta to H4).

H7: Doublet (J ~8 Hz).[1]

4-Hydroxy Isomer (1,2,3-trisubstituted benzene pattern):

H5: Doublet (J ~8 Hz).

H6: Triplet (J ~8 Hz) (This is the diagnostic signal—a clear triplet indicates the substituent

is flanked by two protons).

H7: Doublet (J ~8 Hz).[1]

HPLC Retention
On reverse-phase C18 columns, 4-HICA generally elutes later (higher retention time) than 5-

HICA.

Reason: The 4-OH is partially shielded by the C3-methylene, reducing its effective polarity

and ability to H-bond with the mobile phase water, making the molecule appear more

lipophilic.
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hydroxy-vs-5-hydroxy-1-indancarboxylic-acid-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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